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Compound of Interest

Compound Name: Trelagliptin-13C-d3

Cat. No.: B10814708

Get Quote

C and Stable Isotope Labeled Trelagliptin (SYR-472) Author: Senior Application Scientist,
Metabolic Profiling Division[1]

Executive Summary
Trelagliptin (Zafatek/SYR-472) is a long-acting Dipeptidyl Peptidase-4 (DPP-4) inhibitor

distinguished by its once-weekly dosing regimen.[1] Unlike daily DPP-4 inhibitors (e.g.,

Sitagliptin, Alogliptin), Trelagliptin’s pharmacokinetic profile is characterized by a slow

elimination half-life (

hours) and high renal excretion (~76% unchanged).[1]

For drug development professionals, this presents unique challenges and opportunities in

isotopic labeling.[1] The high stability of the scaffold simplifies the selection of radiolabeling

sites for mass balance studies but demands rigorous internal standard (IS) design for LC-

MS/MS to avoid cross-talk during ultra-trace quantification over the extended dosing interval.

This guide details the strategic selection of labeling positions, synthetic routes for

C and Deuterium (
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H) isotopologues, and their application in ADME (Absorption, Distribution, Metabolism,
Excretion) and bioanalytical workflows.[1]

Part 1: Strategic Selection of Labeling Positions
The fidelity of metabolic data depends entirely on the biological stability of the isotopic label.

For Trelagliptin, we must distinguish between Radio-labeling (for tracking) and Stable-labeling

(for quantification).[1]

Radio-labeling ( C) for Mass Balance
Objective: Track the drug-related material (DRM) through excretion pathways and tissue

distribution (QWBA).[1]

Primary Locus: The Benzonitrile Carbon (

C-CN)[1]

Rationale: The 4-fluorobenzonitrile moiety is metabolically robust.[1] While hydrolysis of

nitriles to amides/acids is possible, Trelagliptin is largely excreted unchanged.[1] Labeling

the nitrile carbon is synthetically accessible via nucleophilic substitution with Cu

CN or K

CN.[1]

Secondary Locus: The Uracil Core (C2 or C4)

Rationale: The pyrimidine-2,4-dione (uracil) ring is the central scaffold.[1] Labeling here

guarantees that the tag remains with the primary pharmacophore even if N-dealkylation

occurs at the piperidine or benzyl linkage.[1]

Stable Isotope Labeling (SIL) for Bioanalysis
Objective: Create an Internal Standard (IS) for LC-MS/MS that co-elutes with the analyte but

resolves in mass.

Locus: The Aminopiperidine Ring (
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H

)

Rationale: The 3-aminopiperidine moiety is solvent-exposed and amenable to deuteration.

[1] A

-label on the piperidine ring provides a mass shift of +4 Da, sufficient to avoid isotopic
overlap with the natural M+2 isotopes of chlorine (if present in reagents) or natural carbon
distribution.

Caution: Avoid labeling positions adjacent to the amine if oxidative deamination is a

suspected metabolic route, although this is minor for Trelagliptin.[1]

Part 2: Synthetic Methodologies
The following protocols describe the synthesis of the critical isotopologues.

Synthesis of C-Trelagliptin (Nitrile Label)
This route introduces the label early in the convergence using

C-Cyanation.[1]

Protocol:

Precursor Preparation: Start with 2-bromo-5-fluorotoluene.[1][2]

Radical Bromination: React with NBS (N-bromosuccinimide) and AIBN to form 2-bromo-5-

fluorobenzyl bromide.[1]

Isotopic Incorporation: React the benzyl bromide with Cu

CN in DMF at reflux. This installs the

C-nitrile group and simultaneously displaces the aromatic bromide (Rosenmund–von Braun
reaction variant).[1]

Note: This step is high-risk; strictly anhydrous conditions are required to prevent

hydrolysis.[1]
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Coupling: The resulting

C-labeled benzyl halide is coupled with 3-methyl-6-chlorouracil.[1]

Final Substitution: The 6-chloro group is displaced by (R)-3-aminopiperidine to yield

C-Trelagliptin.[1]

Synthesis of SIL-Trelagliptin ( -IS)
This route utilizes a pre-labeled piperidine block.[1]

Protocol:

Core Synthesis: Prepare the 2-[(6-chloro-3-methyl-2,4-dioxo-pyrimidin-1-yl)methyl]-4-

fluorobenzonitrile scaffold (unlabeled).

Label Introduction: React the core with (R)-3-aminopiperidine-

.

Purification: Isolate the product as the succinate salt to match the pharmaceutical form.

Visualization of Synthetic Logic
The following diagram illustrates the convergent synthesis and isotope insertion points.

2-bromo-5-fluorotoluene

[14]C-Benzonitrile
Intermediate

Bromination + 
Cyanation

Cu[14]CN
(Radio-Source)

Chlorouracil-Benzyl
Scaffold

Coupling

3-methyl-6-chlorouracil

[14]C-Trelagliptin
(Radio-Tracer)

Nucleophilic Subst.
(Unlabeled Piperidine)

d4-Trelagliptin
(Internal Standard)

Nucleophilic Subst.
(Labeled Piperidine)

(R)-3-aminopiperidine

(R)-3-aminopiperidine-d4
(SIL-Source)

Click to download full resolution via product page
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Caption: Convergent synthesis showing the insertion of

C (Red path) vs. Deuterium (Green path).

Part 3: Metabolic Profiling & ADME Workflows
Given Trelagliptin's high renal clearance (76%), the primary goal of ADME studies is to confirm

"mass balance"—ensuring that the remaining ~24% is accounted for (feces/minor metabolites)

and that no reactive metabolites are formed.

Quantitative Whole Body Autoradiography (QWBA)
Purpose: Determine tissue distribution and potential accumulation (critical for once-weekly

drugs).[1]

Protocol:

Dosing: Administer a single oral dose of

C-Trelagliptin (100 µCi/kg) to Long-Evans rats (pigmented).[1]

Sectioning: At time points

(1 week), sacrifice and freeze animals in carboxymethylcellulose (CMC) blocks.

Imaging: Section at 30 µm thickness. Expose to phosphor imaging plates for 48-72 hours.[1]

Analysis: Quantify radioactivity in key tissues (Kidney, Liver, Pancreas).

Success Criteria: Radioactivity in the kidney should correlate with the high urinary

excretion.[1] Lack of retention in melanin-rich tissues (uveal tract) indicates low risk of

phototoxicity.[1]

Mass Balance Study (Human/Animal)
Table 1: Sample Collection & Processing for Mass Balance
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Matrix Collection Window Processing Method Analysis Mode

Plasma 0 – 168 hrs
Protein precipitation

(ACN:MeOH 3:[1]1)

LSC (Total

Radioactivity) + LC-

MS (Parent)

Urine 0 – 168 hrs
Centrifugation +

Dilution

Radio-HPLC

(Metabolite Profiling)

Feces 0 – 168 hrs
Homogenization in

50% MeOH

Combustion Analysis

(LSC)

Bile 0 – 24 hrs (Rats) Direct injection Radio-HPLC

LSC: Liquid Scintillation Counting; ACN: Acetonitrile.[1]

Part 4: Bioanalytical Quantification (LC-MS/MS)
For PK studies supporting clinical trials, a validated method using the SIL-Trelagliptin is

required.[1]

Method Parameters[1][5][6][7]
Instrument: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+).

Ionization: Electrospray Ionization (ESI), Positive Mode.[1]

Column: C18 Reverse Phase (e.g., Waters XSelect CSH, 2.1 x 50mm).[1]

Mobile Phase:

A: 0.1% Formic Acid in Water.[1]

B: 0.1% Formic Acid in Acetonitrile.[1]

MRM Transitions
The following transitions are recommended for high specificity.
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Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Rationale

Trelagliptin 358.2 134.1 35

Cleavage of

fluorobenzyl

moiety

Trelagliptin-d4 362.2 138.1 35

Mass shift

retained on

fragment

Analytical Workflow Diagram
The following logic flow ensures rigorous data integrity during sample analysis.
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Plasma Sample
(Unknown Conc.)

Add Internal Standard
(Trelagliptin-d4)

Protein Precipitation
(ACN/MeOH)

LC Separation
(C18 Column)

MS/MS Detection
(MRM Mode)

Data Processing
(Ratio: Analyte/IS)

QC Check
(Accuracy 85-115%)

Click to download full resolution via product page

Caption: LC-MS/MS workflow utilizing Trelagliptin-d4 for normalization.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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